Ethyl 2-amino-1-methyl-1H-benzo[d]imidazole-5-carboxylate

• CAS RN: 91332-09-1
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: ethyl 2-amino-1-methylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C11H13N3O2/c1-3-16-10(15)7-4-5-9-8(6-7)13-11(12)14(9)2/h4-6H,3H2,1-2H3,(H2,12,13)
• InChI Key: OWIZKKSDRKGNBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=N2)N)C

Description

Ethyl 2-amino-1-methyl-1H-benzo[d]imidazole-5-carboxylate is a chemical compound that is part of the imidazole family. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole.

Synthesis Analysis

Imidazole synthesis involves various methods. One such method is the Van Leusen Imidazole Synthesis, which involves starting from 1,2-diketones and urotropine in the presence of ammonium acetate. Another method involves a ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines.

Chemical Reactions Analysis

Imidazole and its derivatives show a broad range of chemical and biological properties. They are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Safety and Hazards

Ethyl 2-amino-1-methyl-1H-benzo[d]imidazole-5-carboxylate may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation.